Cas no 86273-42-9 (2-Propenoic acid, 2-methyl-, (3-methyl-3-oxetanyl)methyl ester)
86273-42-9 structure
Product Name:2-Propenoic acid, 2-methyl-, (3-methyl-3-oxetanyl)methyl ester
CAS No:86273-42-9
MF:C9H14O3
MW:170.205663204193
CID:662112
PubChem ID:12086348
Update Time:2025-04-19
2-Propenoic acid, 2-methyl-, (3-methyl-3-oxetanyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-methyl-, (3-methyl-3-oxetanyl)methyl ester
- (3-methyloxetan-3-yl)methyl 2-methylprop-2-enoate
- 86273-42-9
- SCHEMBL154821
- DTXSID70477301
-
- Inchi: 1S/C9H14O3/c1-7(2)8(10)12-6-9(3)4-11-5-9/h1,4-6H2,2-3H3
- InChI Key: CGILRHVKKLYKNE-UHFFFAOYSA-N
- SMILES: O1CC(C)(COC(C(=C)C)=O)C1
Computed Properties
- Exact Mass: 170.094294304g/mol
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 35.5Ų
2-Propenoic acid, 2-methyl-, (3-methyl-3-oxetanyl)methyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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